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Compound of Interest

Compound Name: GSK163090

Cat. No.: B1672357 Get Quote

Researchers and drug development professionals handling GSK163090, a potent 5-

HT1A/1B/1D receptor antagonist, must adhere to strict disposal protocols to ensure laboratory

safety and environmental protection.[1] While specific disposal instructions for GSK163090 are

not readily available, established guidelines for the disposal of hazardous research chemicals

and pharmaceutical waste provide a clear framework for safe handling and disposal. This guide

offers a comprehensive, step-by-step approach to managing GSK163090 waste, from initial

segregation to final disposal.

Immediate Safety and Handling Considerations
GSK163090 is intended for research use only and should not be handled by individuals without

proper training.[1][2] Before beginning any work with this compound, it is imperative to consult

the Safety Data Sheet (SDS) for detailed information on potential hazards, personal protective

equipment (PPE) requirements, and emergency procedures. In the absence of a specific SDS

for GSK163090, researchers should treat it as a hazardous substance.

General Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.
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Spill Management: Have a spill kit readily available. In the event of a spill, follow established

institutional procedures for cleaning up hazardous chemical spills.

Step-by-Step Disposal Protocol
The proper disposal of GSK163090 waste is a multi-step process that requires careful

segregation and clear labeling. All disposal activities must comply with federal, state, and local

regulations.[3][4]

Segregation of Waste: Never mix GSK163090 waste with non-hazardous trash or other

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) office.[4] Proper segregation is crucial to prevent unintended chemical

reactions and to ensure proper disposal.

Containerization of Waste: Use designated, leak-proof, and chemically compatible containers

for all GSK163090 waste.[5][6]

Solid Waste: Collect contaminated items such as gloves, pipette tips, and weigh paper in a

clearly labeled, sealed container.

Liquid Waste: Unused solutions of GSK163090 should be collected in a separate, sealed

container. Do not dispose of liquid waste down the drain.[5]

Sharps Waste: Needles, syringes, or any other contaminated sharps must be placed in a

designated, puncture-resistant sharps container.[6]

Labeling of Waste Containers: All waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name (GSK163090), and any known hazard

characteristics (e.g., "Toxic").

Disposal of Empty Containers: The original container of GSK163090 should be triple-rinsed

with a suitable solvent.[5] The rinsate must be collected and disposed of as hazardous liquid

waste.[5] After thorough rinsing and removal or defacing of the original label, the empty

container can be disposed of as non-hazardous waste, in accordance with institutional

policies.[5]
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Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS office or a licensed hazardous waste disposal contractor.[4]

Waste Categorization and Disposal Summary
Waste Type Description Disposal Container

Final Disposal
Method

Solid Waste

Contaminated gloves,

weigh boats, paper

towels, etc.

Labeled, sealed, leak-

proof container

Collection by licensed

hazardous waste

disposal service

Liquid Waste

Unused solutions of

GSK163090, solvent

rinsate from empty

containers.

Labeled, sealed,

chemically compatible

container

Collection by licensed

hazardous waste

disposal service

Sharps Waste

Contaminated

needles, syringes,

broken glass.

Puncture-resistant

sharps container

Collection by licensed

hazardous waste

disposal service

Empty Containers

Original GSK163090

container after triple-

rinsing.

Non-hazardous waste

or recycling bin (as

per policy)

Institutional non-

hazardous waste

stream or recycling

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GSK163090 waste.
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Caption: Workflow for the safe disposal of GSK163090 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1672357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, researchers can mitigate the risks associated with

GSK163090 and ensure a safe and compliant laboratory environment. Always consult your

institution's specific guidelines and the compound's Safety Data Sheet for the most accurate

and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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